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Compound of Interest

Compound Name:
(S)-2-(Methoxymethyl)morpholine

hydrochloride

Cat. No.: B599894 Get Quote

Essential Safety and Handling Guide for (S)-2-
(Methoxymethyl)morpholine hydrochloride
This guide provides crucial safety and logistical information for handling (S)-2-
(Methoxymethyl)morpholine hydrochloride (CAS No. 141196-38-5)[1][2]. The information

presented is compiled from safety data sheets of structurally related compounds, including

Morpholine and Morpholine Hydrochloride, to ensure a comprehensive understanding of the

necessary precautions. This document is intended for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for (S)-2-(Methoxymethyl)morpholine
hydrochloride is not readily available, the hazards can be inferred from its structural relatives.

Morpholine and its hydrochloride salt are classified as hazardous materials. The primary

hazards include:

Skin Corrosion/Irritation: Causes skin irritation[2][3].

Serious Eye Damage/Irritation: Causes serious eye irritation[2][3].

Flammability: Morpholine is a flammable liquid and vapor[4][5].
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Precautionary Statements Summary:

Category Precautionary Statement

Prevention

Wash hands and face thoroughly after handling.

Wear protective gloves and eye protection.

Keep away from heat, sparks, open flames, and

hot surfaces. Use only in a well-ventilated

area[2][4][6][7].

Response

If on skin: Wash with plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse. If in eyes: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention[2][3].

Storage

Store in a well-ventilated place. Keep container

tightly closed. Store in a cool and shaded area,

protected from moisture and under an inert

gas[3].

Disposal

Dispose of contents/container in accordance

with local, regional, national, and international

regulations. May be dissolved or mixed with a

combustible solvent and burned in a chemical

incinerator[2].

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The

following table outlines the recommended PPE for handling (S)-2-
(Methoxymethyl)morpholine hydrochloride, based on guidelines for similar compounds.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards[2].

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

Skin

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Protective clothing, such as a

lab coat or chemical-resistant

suit, and protective boots if

necessary[2].

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.

Respiratory

A dust respirator or a respirator

with an appropriate filter for

organic vapors, depending on

the form of the compound and

the potential for airborne

exposure. Work should be

conducted in a well-ventilated

area or under a chemical fume

hood[2].

Follow local and national

regulations for respirator use.

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential for laboratory safety and

regulatory compliance.

Experimental Workflow for Handling (S)-2-(Methoxymethyl)morpholine hydrochloride
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Handling Protocol
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Caption: A step-by-step workflow for the safe handling of (S)-2-(Methoxymethyl)morpholine
hydrochloride in a laboratory setting.

Disposal Plan for (S)-2-(Methoxymethyl)morpholine hydrochloride
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Caption: A clear and concise workflow for the proper disposal of (S)-2-
(Methoxymethyl)morpholine hydrochloride waste.

Detailed Disposal Protocol:

Waste Identification and Collection:

All materials that have come into contact with (S)-2-(Methoxymethyl)morpholine
hydrochloride, including gloves, absorbent materials, and empty containers, should be

treated as hazardous waste[8].

Unused or waste chemical should be collected in a dedicated, properly labeled, and

sealed container. Avoid mixing with other chemical waste unless compatibility is

confirmed[8].

Waste Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "(S)-2-(Methoxymethyl)morpholine hydrochloride," and associated hazard

symbols (e.g., corrosive, irritant)[8].

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials. The storage area should have secondary containment to prevent

environmental release in case of a leak[8].

Final Disposal:

Disposal must be carried out by a licensed hazardous waste disposal contractor.

One approved method of disposal is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and

scrubber[2].

Always adhere to all federal, state, and local environmental regulations regarding chemical

waste disposal[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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